Cas no 767236-09-9 (1H-Imidazole-5-ethanamine,1,4-dimethyl-(9CI))

• Product Name: 1H-Imidazole-5-ethanamine,1,4-dimethyl-(9CI)
• CAS No: 767236-09-9
• MF: C₇H₁₃N₃
• MW: 139.202g/mol
• CID: 550891
• PubChem ID: 45087783
• Update Time: 2024-03-01

1H-Imidazole-5-ethanamine,1,4-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-ethanamine,1,4-dimethyl-
• 1H-Imidazole-5-ethanamine,1,4-dimethyl-(9CI)
• 1H-Imidazole-5-ethanamine, 1,4-dimethyl-

• Inchi： 1S/C7H13N3/c1-6-7(3-4-8)10(2)5-9-6/h5H,3-4,8H2,1-2H3
• InChI Key： DEISJAPIMHAIDI-UHFFFAOYSA-N
• SMILES： C1N(C)C(CCN)=C(C)N=1

Computed Properties

• Exact Mass: 139.111
• Monoisotopic Mass: 139.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: -0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines